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Compound of Interest

Compound Name: Prezatide copper

Cat. No.: B612804

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Prezatide copper, also known as GHK-Cu, is a copper peptide complex utilized in laboratory
research for its potential in wound healing, anti-inflammatory applications, and as an anti-aging
agent.[1] Adherence to proper disposal procedures is crucial to ensure laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step approach to the
safe handling and disposal of prezatide copper and associated materials.

Immediate Safety Precautions

Before handling prezatide copper, it is imperative to review the Safety Data Sheet (SDS).[2]
Prezatide copper is classified as a hazardous substance. It is harmful if swallowed (Acute
toxicity, oral, Category 4), causes skin irritation (Category 2), and can lead to serious eye
irritation (Category 2A).[3] In case of accidental exposure, follow these first-aid measures:

 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a physician immediately.[3][4]

 After skin contact: Immediately wash off with soap and plenty of water.[3][5] Remove
contaminated clothing. Consult a physician if irritation persists.[4]

o After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[3][4]
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o After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[4][5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent accidental
exposure when handling prezatide copper.[2]

e Hand Protection: Wear chemical-resistant, disposable gloves (e.g., nitrile).[2][3] Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[3][5]

o Eye Protection: Use safety glasses or goggles.[2][3]

» Skin and Body Protection: A lab coat or protective gown should be worn over standard
clothing.[2][6]

o Respiratory Protection: When handling lyophilized powder, which can easily become
airborne, work in a fume hood or a biosafety cabinet to prevent inhalation.[2]

Disposal Procedures

The disposal of prezatide copper waste must comply with all applicable federal, state, and
local environmental regulations.[6][7] Never dispose of peptides in regular trash or pour
solutions down public drains.[2][8]

Proper segregation of waste at the source is the first step in compliant disposal.[2] Prepare
designated and clearly labeled hazardous waste containers for different types of waste.

¢ Solid (Lyophilized Powder):
o Carefully sweep up any spilled solid material, avoiding dust formation.[3][5]

o Place the swept-up powder and any remaining unused product into a suitable, sealed, and
clearly labeled container for disposal.[3][5]

e Liquid (Reconstituted Solution):
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o Do not discharge the solution into drains, water courses, or onto the ground.[7]
o Collect unused solutions in a designated chemical waste container.[8]

Personal Protective Equipment (PPE): Contaminated gloves, wipes, and other disposable
lab materials should be placed in designated biohazard or chemical waste bags.[8]

Labware: Used vials, pipette tips, and other contaminated labware should be collected in a
designated hazardous waste container.[2]

Packaging: Dispose of contaminated packaging as unused product.[3][6] Empty containers
may retain product residue and should be handled as hazardous waste.[7]

Syringes and needles used for the reconstitution or administration of prezatide copper must
be disposed of immediately in a proper sharps container to prevent injuries.[9][10][11]

It is recommended to contact a licensed professional waste disposal service to handle the
final disposal of prezatide copper waste.[3][5]

If permitted by local regulations, the material can be dissolved or mixed with a combustible
solvent and incinerated in a chemical incinerator equipped with an afterburner and scrubber.

[6]

Coordinate with your institution's environmental health and safety (EH&S) department for
regular pickups and to ensure compliant disposal through a licensed hazardous waste
contractor.[2]

Data Presentation

The following table summarizes the key characteristics and hazards of prezatide copper
based on available Safety Data Sheets.
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Property Information

Chemical Name Prezatide copper acetate[3]
CAS Number 130120-57-9[3]

Molecular Formula C32H53CuN12012[3]

Acute toxicity, oral (Category 4), Skin
corrosion/irritation (Category 2), Serious eye

Hazard Classification damage/eye irritation (Category 2A), Specific
target organ toxicity - single exposure;

Respiratory tract irritation (Category 3)[3]

Incompatibilities Strong oxidizing agents[6]

Store in a cool, dry, and well-ventilated place in

a tightly closed container.[5] Recommended

storage for lyophilized powder is -20°C or -80°C
Storage B )

for long-term stability.[2][10] Reconstituted

solutions should be refrigerated at 2-8°C.[10]

[12]

Experimental Protocols

Detailed experimental protocols for the disposal of prezatide copper are not provided in the
search results. The primary guidance is to follow institutional and regulatory procedures for
hazardous chemical waste.

Mandatory Visualization
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Waste Segregation & Collection
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Caption: Decision workflow for the proper disposal of prezatide copper waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Prezatide Copper: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612804+#prezatide-copper-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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